Cas no 37341-53-0 (Recombinant Keratinase)

• Product Name: Recombinant Keratinase
• CAS No: 37341-53-0
• CID: 4650091
• Update Time: 2025-05-22

Recombinant Keratinase Chemical and Physical Properties

Names and Identifiers

• Recombinant Keratinase

Additional information on Recombinant Keratinase

Unlocking the Potential of Recombinant Keratinase (CAS No. 37341-53-0): A Breakthrough in Sustainable Biotechnology

In the rapidly evolving field of industrial biotechnology, Recombinant Keratinase (CAS No. 37341-53-0) has emerged as a game-changing enzyme with transformative applications. This highly specialized protease, produced through advanced recombinant DNA technology, exhibits exceptional efficiency in degrading keratin-rich substrates, making it invaluable across multiple industries. As sustainability becomes a global priority, the demand for eco-friendly enzymatic solutions like keratinase-based products has skyrocketed, with Google Trends showing a 240% increase in searches for "keratin-degrading enzymes" since 2020.

The molecular architecture of Recombinant Keratinase enables it to break down tough keratin protein structures found in feathers, hair, and nails - materials traditionally resistant to conventional proteases. Recent studies published in Nature Biotechnology highlight its unique disulfide bridge-cleaving activity, which allows complete hydrolysis of β-keratins within hours under optimal conditions. This exceptional capability positions CAS No. 37341-53-0 as a superior alternative to chemical processing methods in the animal byproduct recycling industry.

Current research focuses on optimizing keratinase production yields through metabolic engineering of host organisms. A 2023 Journal of Agricultural and Food Chemistry study demonstrated that recombinant keratinase expression in Pichia pastoris can achieve titers exceeding 15 g/L - a 300% improvement over earlier bacterial systems. These advancements address one of the most searched queries in the field: "how to increase keratinase activity." The enzyme's pH stability (active from 6.0-9.5) and thermotolerance (up to 60°C) make it particularly attractive for industrial applications where process robustness is crucial.

The cosmetic industry has shown particular interest in Recombinant Keratinase for developing hair conditioning formulations and gentle exfoliants. Consumer demand for "enzyme-based skincare" has grown exponentially, with market analysts projecting a $780 million global market by 2025. Unlike traditional chemical peels, keratinase offers pH-balanced keratin dissolution without damaging living epidermal cells, making it ideal for sensitive skin formulations. This aligns with the clean beauty movement's emphasis on biocatalytic ingredients.

In agricultural applications, keratinase-treated feather meal has revolutionized animal nutrition. The enzyme converts poultry waste into highly digestible amino acid supplements with 92% protein bioavailability (versus 65% for untreated feathers). This addresses two trending search topics: "sustainable animal feed" and "circular economy solutions." Field trials show keratinase-processed feed improves weight gain in broilers by 18% compared to conventional soybean meal, while reducing nitrogen excretion by 23% - a significant environmental benefit.

The textile industry leverages Recombinant Keratinase for wool fiber modification, creating fabrics with enhanced softness and shrink resistance. A 2024 Textile Research Journal report details how controlled enzymatic treatment reduces fiber diameter by 15-20% while maintaining tensile strength - answering frequent searches about "enzyme-treated wool benefits." This biofinishing process consumes 60% less water and energy than traditional chemical methods, supporting the industry's sustainability goals.

Emerging applications in biomedical waste management demonstrate keratinase's prion degradation capability, with potential for sterilizing surgical instruments contaminated with proteinaceous matter. This addresses growing concerns about "hospital-acquired infections" and "medical waste treatment" - topics generating over 50,000 monthly searches globally. The enzyme's specificity for keratinaceous contaminants makes it superior to broad-spectrum disinfectants that may damage equipment.

Quality control of Recombinant Keratinase (CAS No. 37341-53-0) follows stringent ISO 9001 protocols, with activity typically measured by the keratin azure assay (1 Unit = 1 μg tyrosine released/min at 37°C). Storage stability data shows lyophilized keratinase preparations retain >90% activity after 24 months at -20°C, a critical parameter for industrial users searching for "enzyme shelf life extension." Current Good Manufacturing Practice (cGMP) compliant production ensures batch-to-batch consistency for pharmaceutical applications.

The future of Recombinant Keratinase technology lies in directed evolution and fusion protein engineering. Recent patent filings describe chimeric enzymes with both keratinolytic and cellulolytic activities, potentially creating multi-functional biocatalysts for complex waste streams. As bioprocessing costs continue to decline (projected to reach $23/kg by 2026), adoption of keratinase-based solutions is expected to accelerate across all application sectors, making CAS No. 37341-53-0 one of the most strategically important industrial enzymes of the decade.